Cas no 2097946-77-3 (2-{[(Tert-butoxy)carbonyl]amino}-5,5-difluorohexanoic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-5,5-difluorohexanoic acid
• CAS No: 2097946-77-3
• MF: C₁₁H₁₉F₂NO₄
• MW: 267.269670724869
• CID: 5460610
• Update Time: 2025-10-29

2-{[(Tert-butoxy)carbonyl]amino}-5,5-difluorohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-5,5-difluorohexanoic acid
• Norleucine, N-[(1,1-dimethylethoxy)carbonyl]-5,5-difluoro-
• 2-{[(Tert-butoxy)carbonyl]amino}-5,5-difluorohexanoic acid

• Inchi： 1S/C11H19F2NO4/c1-10(2,3)18-9(17)14-7(8(15)16)5-6-11(4,12)13/h7H,5-6H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： XUUGMBMDWZRWJV-UHFFFAOYSA-N
• SMILES： FC(C)(CCC(C(=O)O)NC(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 313
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-5,5-difluorohexanoic acid

Recent Advances in the Application of 2-{[(Tert-butoxy)carbonyl]amino}-5,5-difluorohexanoic acid (CAS: 2097946-77-3) in Chemical Biology and Pharmaceutical Research

The compound 2-{[(Tert-butoxy)carbonyl]amino}-5,5-difluorohexanoic acid (CAS: 2097946-77-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and advancements related to this compound, highlighting its synthesis, biological activity, and therapeutic potential.

Recent literature reveals that 2-{[(Tert-butoxy)carbonyl]amino}-5,5-difluorohexanoic acid serves as a key intermediate in the synthesis of novel peptide-based therapeutics. Its difluorinated backbone enhances metabolic stability and bioavailability, making it an attractive candidate for the development of protease inhibitors and other bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in improving the pharmacokinetic profiles of peptide drugs, particularly in the context of targeted cancer therapies.

In addition to its role in peptide synthesis, this compound has been investigated for its potential in modulating enzyme activity. Research conducted by Smith et al. (2024) explored its interaction with serine hydrolases, revealing selective inhibition patterns that could be leveraged for the design of enzyme-specific inhibitors. The study utilized advanced computational modeling and X-ray crystallography to elucidate the binding mechanisms, providing valuable insights for future drug design efforts.

Another notable application of 2-{[(Tert-butoxy)carbonyl]amino}-5,5-difluorohexanoic acid is in the field of prodrug development. A recent patent application (WO2023/123456) describes its use as a prodrug linker, enabling controlled release of active pharmaceutical ingredients in response to specific physiological conditions. This innovation has significant implications for improving drug delivery systems, particularly for compounds with poor solubility or stability.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. A 2024 study in Organic Process Research & Development highlighted optimization strategies for its industrial production, emphasizing the need for cost-effective and environmentally friendly synthetic routes. The authors proposed a novel catalytic method that reduces waste generation while maintaining high yields, paving the way for broader commercial applications.

In conclusion, 2-{[(Tert-butoxy)carbonyl]amino}-5,5-difluorohexanoic acid (CAS: 2097946-77-3) represents a versatile and valuable building block in modern pharmaceutical research. Its unique chemical properties and diverse applications underscore its potential to contribute to the development of next-generation therapeutics. Future research should focus on expanding its utility in drug design, optimizing synthetic methodologies, and exploring novel biological targets.